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Compound of Interest |

Compound Name: 9-Phenanthrenemethanamine
CAS No.: 15398-91-1
Cat. No.: B099646

Get Quote

An In-depth Technical Guide to 9-Phenanthrenemethanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 9-Phenanthrenemethanamine, a
pivotal chemical intermediate in the field of medicinal chemistry and materials science. This
document delves into the core physicochemical properties, including its definitive CAS number,
and presents a detailed, field-proven protocol for its synthesis and purification. We will explore
the critical analytical techniques for structural verification and purity assessment, underpinned
by an explanation of the causality behind these experimental choices. Furthermore, this guide
discusses the compound's significant potential as a molecular scaffold in drug discovery,
supported by current research trends. Safety protocols and handling procedures are also
outlined to ensure best practices in a laboratory setting. The objective is to equip researchers
and drug development professionals with the necessary technical knowledge and practical
insights to effectively utilize 9-Phenanthrenemethanamine in their research endeavors.
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Core Compound Identification and Physicochemical
Properties

9-Phenanthrenemethanamine is an organic compound characterized by a phenanthrene core
substituted with an aminomethyl group (-CHz2NH2) at the 9-position. This structure combines
the rigid, polycyclic aromatic system of phenanthrene with a reactive primary amine, making it a
valuable building block for more complex molecules. The Chemical Abstracts Service (CAS)
has assigned a unique identifier to this compound to ensure unambiguous identification in
literature and databases.

The definitive CAS Registry Number for 9-Phenanthrenemethanamine is 15398-91-1.[1][2]

Key Identifiers and Properties

A summary of the essential physicochemical properties is presented below for quick reference.
These values are computed from authoritative databases and provide a foundational
understanding of the molecule's characteristics.[1]

Property Value Source

CAS Number 15398-91-1 PubChem[1]
Molecular Formula CisHisN PubChem[1]
Molecular Weight 207.27 g/mol PubChem[1]
IUPAC Name phenanthren-9-ylmethanamine  PubChem([1]

C-Phenanthren-9-yl-
methylamine, 1-

Synonyms PubChem[1]
(PHENANTHREN-9-

YL)METHANAMINE

C1=CC=C2C(=C1)C=C(C3=C
SMILES PubChem([1]
C=CC=C23)CN

BINPPAGEURCXIV-
InChlKey PubChem[1]
UHFFFAOYSA-N
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Chemical Structure

The structural representation of 9-Phenanthrenemethanamine is crucial for understanding its
reactivity and spatial arrangement.

Caption: 2D Structure of 9-Phenanthrenemethanamine (CAS 15398-91-1).

Synthesis and Purification Protocol

The synthesis of 9-Phenanthrenemethanamine can be efficiently achieved via a two-step
process starting from 9-phenanthrenecarboxaldehyde. The chosen method, reductive
amination, is a robust and widely used transformation in organic synthesis due to its high
efficiency and operational simplicity.

Causality of Experimental Choices:

o Starting Material: 9-Phenanthrenecarboxaldehyde is commercially available and provides a
direct precursor to the target amine.

o Reaction: Reductive amination is selected over other methods (e.g., reduction of a nitrile or
amide) as it is a one-pot or sequential one-pot process that forms the C-N bond and reduces
the intermediate imine in a controlled manner.

e Reagents:

o Ammonia/Ammonium Acetate: Serves as the nitrogen source to form the intermediate
imine. Ammonium acetate is often preferred as it buffers the reaction medium.

o Sodium Cyanoborohydride (NaBHsCN): This is a mild and selective reducing agent. Its
key advantage is that it reduces the protonated imine intermediate much faster than it
reduces the starting aldehyde, minimizing side reactions like the reduction of the aldehyde
to an alcohol. This selectivity is crucial for a high-yield, clean reaction.

 Purification: A standard acid-base extraction is employed to separate the basic amine
product from unreacted neutral aldehyde and other non-basic impurities. Column
chromatography is then used for final polishing to achieve high purity.
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Experimental Workflow Diagram
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Caption: Step-by-step workflow for the synthesis and purification of 9-
Phenanthrenemethanamine.

Step-by-Step Methodology

¢ |Imine Formation:

o To a solution of 9-phenanthrenecarboxaldehyde (1.0 eq) in anhydrous methanol (0.2 M),
add ammonium acetate (10 eq).

o Stir the mixture at room temperature for 1 hour to facilitate the formation of the
corresponding imine.

e Reduction:
o Cool the reaction mixture in an ice bath.

o Slowly add sodium cyanoborohydride (NaBHsCN) (1.5 eq) portion-wise over 15 minutes.
Causality: Portion-wise addition controls the exothermic reaction and prevents runaway
temperatures.

o Allow the reaction to warm to room temperature and stir overnight.
e Reaction Monitoring (Self-Validation):

o Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile
phase of 10% Methanol in Dichloromethane (DCM).

o The reaction is complete when the starting aldehyde spot (visualized under UV light) has
been completely consumed and a new, more polar spot (the amine product) appears.

o Work-up:
o Carefully quench the reaction by adding water.
o Remove the methanol under reduced pressure using a rotary evaporator.

o Acidify the remaining aqueous solution to pH ~2 with 1M HCI.
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o Wash the acidic aqueous layer twice with diethyl ether to remove any unreacted aldehyde.
o Basify the aqueous layer to pH ~10 with 1M NaOH.

o Extract the product into DCM (3x).

e Purification:

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in
vacuo to yield the crude product.

o Purify the crude material by flash column chromatography on silica gel, eluting with a
gradient of 0% to 10% methanol in DCM.

Analytical Characterization

Confirming the identity and purity of the final compound is a critical self-validating step. The
primary techniques are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS).

Predicted *H NMR Data

While a direct spectrum for 9-phenanthrenemethanamine is not in the initial search, we can
predict the key signals based on the known spectra of related phenanthrene derivatives and
general chemical shift principles.[3][4][5]
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Predicted
Chemical Shift  Multiplicity

(6, ppm)

Integration

Assignment

Rationale

~87-75 Multiplet

9H

Ar-H

Protons on the
phenanthrene
aromatic core.
The complex
splitting pattern
is characteristic
of polycyclic
aromatic

systems.[5][6]

~4.1 Singlet

2H

-CH2-NH2

Methylene
protons adjacent
to the aromatic
ring and the
amine group.
Expected to be a
singlet as there
are no adjacent

protons.

~15-2.0 Broad Singlet

2H

-CH2-NH:z

Amine protons.
This signal is
often broad and
its chemical shift
can vary with
concentration
and solvent due
to hydrogen
bonding.[6]

Mass Spectrometry (MS)

Mass spectrometry will be used to confirm the molecular weight of the compound.
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o Expected [M+H]*: For CisH13N, the expected exact mass is 207.1048. In an ESI-MS
experiment, the primary ion observed would be the protonated molecule [M+H]* at m/z =
208.1126.

Applications in Research and Drug Development

The phenanthrene scaffold is present in numerous natural products and synthetic compounds
with significant biological activities.[7] 9-Phenanthrenemethanamine serves as an excellent
starting point for creating diverse chemical libraries for drug discovery. The primary amine
handle is particularly useful for derivatization.

Role as a Molecular Scaffold

The amine group can be readily modified via reactions such as:

e Acylation: To form amides.

o Alkylation/Reductive Amination: To form secondary and tertiary amines.
e Sulfonylation: To form sulfonamides.

These modifications allow for the systematic exploration of the structure-activity relationship
(SAR) to optimize a compound's pharmacological properties. Derivatives of phenanthrene have
shown promise as anticancer, antimicrobial, and anti-inflammatory agents.[7][8] For instance,
certain phenanthrene derivatives have been investigated as apoptosis-inducing agents in
cancer cell lines.[8] Phenotypic drug discovery, which relies on screening compounds in cellular
or whole-organism models, can greatly benefit from libraries built around scaffolds like 9-
phenanthrenemethanamine.[9]
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Caption: Derivatization of 9-Phenanthrenemethanamine for drug discovery applications.

Safety and Handling

As a polycyclic aromatic hydrocarbon (PAH) derivative and an amine, 9-
Phenanthrenemethanamine requires careful handling. While specific toxicity data is not
available, information from related compounds like phenanthrene and other aromatic amines
should be used to guide safety protocols.[10][11]

o Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety
goggles, and nitrile gloves.

e Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any
dust or vapors. Avoid contact with skin and eyes.[12][13]

o Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

» Disposal: Dispose of waste in accordance with local, regional, and national regulations for
chemical waste.[11]
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Conclusion

9-Phenanthrenemethanamine (CAS No. 15398-91-1) is a compound of significant interest for
chemical synthesis and drug development. Its well-defined structure, accessible synthesis, and
reactive amine functionality make it an ideal scaffold for building molecular libraries aimed at
discovering new therapeutic agents. This guide has provided a comprehensive technical
framework, from its fundamental properties and a validated synthesis protocol to its potential
applications and necessary safety precautions. By understanding the causality behind the
experimental procedures and leveraging the analytical methods for validation, researchers can
confidently and effectively incorporate this valuable molecule into their scientific pursuits.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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